Cas no 888443-74-1 (3-cyclohexaneamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-cyclohexaneamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide
• CAS No: 888443-74-1
• MF: C₂₂H₂₀F₂N₂O₃
• MW: 398.402612686157
• CID: 6308988
• PubChem ID: 7501901
• Update Time: 2025-10-28

3-cyclohexaneamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexaneamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide
• AB00677178-01
• F1883-0773
• 3-(cyclohexanecarboxamido)-N-(3,4-difluorophenyl)benzofuran-2-carboxamide
• 3-(cyclohexanecarbonylamino)-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide
• 888443-74-1
• AKOS024617200

• Inchi： 1S/C22H20F2N2O3/c23-16-11-10-14(12-17(16)24)25-22(28)20-19(15-8-4-5-9-18(15)29-20)26-21(27)13-6-2-1-3-7-13/h4-5,8-13H,1-3,6-7H2,(H,25,28)(H,26,27)
• InChI Key： QXQFECIZSSWLNW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC(C1=C(C2C=CC=CC=2O1)NC(C1CCCCC1)=O)=O)F

Computed Properties

• Exact Mass: 398.14419883g/mol
• Monoisotopic Mass: 398.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-cyclohexaneamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide

Recent Advances in the Study of 3-cyclohexaneamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide (CAS: 888443-74-1)

The compound 3-cyclohexaneamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide (CAS: 888443-74-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activity.

Recent studies have focused on the synthesis and optimization of 3-cyclohexaneamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary research indicates that 3-cyclohexaneamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide exhibits promising inhibitory effects on specific molecular targets involved in inflammatory and oncogenic pathways. For instance, in vitro studies have demonstrated its ability to modulate key signaling proteins, such as kinases and transcription factors, which play a crucial role in disease progression. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting conditions such as cancer and chronic inflammation.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 3-cyclohexaneamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide are currently underway. Early results from animal models indicate favorable bioavailability and tissue distribution, although challenges related to metabolic stability and potential toxicity remain to be addressed. Researchers are exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's efficacy and reduce adverse effects.

The therapeutic potential of 3-cyclohexaneamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide is further supported by its selectivity profile. Unlike many existing drugs, this compound appears to exhibit minimal off-target effects, which could translate into a better safety profile in clinical settings. However, comprehensive toxicology studies are required to validate these observations and ensure the compound's suitability for human use.

In conclusion, 3-cyclohexaneamido-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide (CAS: 888443-74-1) represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacological properties, and advancing it through the stages of preclinical and clinical testing. The insights gained from these efforts could pave the way for the development of innovative treatments for a range of diseases.